1-({2-[(Phenylmethyl)oxy]phenyl}methyl)-1H-pyrazol-3-amine

• Molecular Formula: C17H17N3O
• Molecular Weight: 279.34 g/mol
• IUPAC Name: 1-[(2-phenylmethoxyphenyl)methyl]pyrazol-3-amine
• InChI: InChI=1S/C17H17N3O/c18-17-10-11-20(19-17)12-15-8-4-5-9-16(15)21-13-14-6-2-1-3-7-14/h1-11H,12-13H2,(H2,18,19)
• InChI Key: PZFUHZGRKRRCOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC=C2CN3C=CC(=N3)N

Description

1-({2-[(Phenylmethyl)oxy]phenyl}methyl)-1H-pyrazol-3-amine is a useful research compound. Its molecular formula is C17H17N3O and its molecular weight is 279.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-[1-({2-[(phenylmethyl)oxy]phenyl}methyl)-1H-pyrazol-3-yl]-1H-isoindole-1,3(2H)-dione (4.83 g, approx 11.8 mmol) in THF (50 ml) was added hydrazine hydrate (2.86 ml, 59 mmol) and the solution was stirred overnight at ambient temperature. A white solid was filtered off and the filtrate dried over magnesium sulphate, filtered and evaporated to give an oil. The oil was applied to 100 g silica and purified using 0-100% ethyl acetate-cyclohexane to give the title compound as a pale yellow oil (1.66 g); LCMS: (System 3) MH+=280, tRET=0.96 min.